
Spectral Analysis of 1-Tetradecanol: A Technical
Guide

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: 1-Tetradecanol

CAS No.: 68333-80-2

Cat. No.: B15611098

Get Quote

Introduction: 1-Tetradecanol, also known as myristyl alcohol, is a straight-chain saturated fatty

alcohol with the chemical formula C₁₄H₃₀O.[1][2] It is a white, waxy solid at room temperature.

[2] This compound is widely used in the cosmetics industry as an emollient and in the chemical

industry as an intermediate for synthesizing products like surfactants.[1][2] A thorough spectral

analysis is essential for its quality control and to understand its chemical behavior. This guide

provides a detailed examination of 1-tetradecanol using Nuclear Magnetic Resonance (NMR)

Spectroscopy, Infrared (IR) Spectroscopy, and Mass Spectrometry (MS).

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful technique for elucidating the molecular structure of 1-
tetradecanol by providing detailed information about the hydrogen (¹H) and carbon (¹³C) atoms

within the molecule.

¹H NMR Spectral Data
The ¹H NMR spectrum of 1-tetradecanol, typically recorded in deuterated chloroform (CDCl₃),

shows distinct signals corresponding to the various protons in the molecule.[1]
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Chemical Shift (δ)
ppm

Multiplicity Integration Assignment

~3.64 Triplet 2H -CH₂-OH (C1)

~1.57 Quintet 2H -CH₂-CH₂-OH (C2)

~1.26 Broad Singlet 22H -(CH₂)₁₁- (C3-C13)

~0.88 Triplet 3H -CH₃ (C14)

Variable Singlet 1H -OH

Note: The chemical shift of the hydroxyl (-OH) proton is variable and depends on factors like

concentration, temperature, and the solvent used.[1]

¹³C NMR Spectral Data
The ¹³C NMR spectrum provides information on the different carbon environments within the 1-
tetradecanol molecule.[1]

Chemical Shift (δ) ppm Assignment

~63.1 -CH₂-OH (C1)

~32.8 -CH₂-CH₂-OH (C2)

~31.9 -(CH₂)n- (C12)

~29.7 -(CH₂)n- (C4-C11)

~29.4 -(CH₂)n- (C3)

~25.7 -CH₂-CH₂-CH₂-OH (C3)

~22.7 -CH₂-CH₃ (C13)

~14.1 -CH₃ (C14)

Note: Assignments for the central methylene carbons can be complex due to their similar

chemical environments.[1]
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Experimental Protocol for NMR Spectroscopy
A standard protocol for acquiring NMR spectra of 1-tetradecanol is as follows:

Sample Preparation: Dissolve a small amount of 1-tetradecanol in a deuterated solvent,

most commonly chloroform-d (CDCl₃).[1] Transfer the solution to an NMR tube.

Instrument Setup: Place the NMR tube into the spectrometer. The instrument is then locked

onto the deuterium signal of the solvent, and the magnetic field is shimmed to ensure

homogeneity.[1] The probe is tuned for the specific nucleus being observed (¹H or ¹³C).[1]

Data Acquisition: For ¹H NMR, a standard pulse sequence is used. Key parameters include

the number of scans, relaxation delay, and acquisition time. For ¹³C NMR, proton decoupling

is often employed to simplify the spectrum, resulting in single lines for each carbon.[1]

Data Processing: The acquired Free Induction Decay (FID) is subjected to a Fourier

transform. The resulting spectrum is then phased, and the chemical shift scale is calibrated

using the residual solvent peak or an internal standard like tetramethylsilane (TMS).[1] For

¹H NMR, the peaks are integrated to determine the relative ratios of protons.[1]

Sample Preparation Data Acquisition Data Processing

Dissolve 1-Tetradecanol
in CDCl3

Transfer to
NMR Tube

Insert into
Spectrometer Lock, Shim, Tune Acquire FID Fourier Transform Phase and Calibrate Integration (1H) finalFinal Spectrum
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NMR Experimental Workflow

Infrared (IR) Spectroscopy
IR spectroscopy is utilized to identify the functional groups present in 1-tetradecanol by

measuring the absorption of infrared radiation.[1]

IR Spectral Data
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The IR spectrum of 1-tetradecanol is characterized by strong absorption bands corresponding

to the hydroxyl and alkyl groups.[2]

Wavenumber (cm⁻¹) Vibrational Mode Appearance

3200-3500 O-H Stretching Strong, Broad

2850-2960 C-H Stretching Strong, Sharp

1050-1260 C-O Stretching Strong

Note: The broadness of the O-H stretching band is indicative of hydrogen bonding.[1]

Experimental Protocol for IR Spectroscopy (ATR-FTIR)
A common method for obtaining the IR spectrum of a solid alcohol like 1-tetradecanol is using

an Attenuated Total Reflectance (ATR) accessory with a Fourier Transform Infrared (FTIR)

spectrometer.[2]

Background Scan: A background spectrum of the clean ATR crystal is recorded first and

subsequently subtracted from the sample spectrum.[2]

Sample Application: A small amount of solid 1-tetradecanol is placed directly onto the ATR

crystal.[2] A pressure arm is applied to ensure good contact.[2] Alternatively, the sample can

be melted into a thin film.[1]

Data Acquisition: The spectrum is acquired by co-adding multiple scans to improve the

signal-to-noise ratio.[2]

Data Processing: The resulting interferogram undergoes a Fourier transform to produce the

final infrared spectrum.[2]
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ATR-FTIR Experimental Workflow

Mass Spectrometry (MS)
Mass spectrometry measures the mass-to-charge ratio (m/z) of ionized molecules, which helps

in determining the molecular weight and deducing the structure from fragmentation patterns.[1]

Mass Spectral Data
The electron ionization (EI) mass spectrum of 1-tetradecanol typically does not show a

prominent molecular ion peak (M⁺) due to the instability of the alcohol functional group.[1] The

molecular weight of 1-tetradecanol is 214.39 g/mol .[3] The spectrum is characterized by a
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series of fragment ions resulting from the cleavage of C-C bonds along the alkyl chain. A

significant peak is often observed at m/z 196, corresponding to the loss of a water molecule (M-

18).

m/z Interpretation

214 M⁺ (Molecular Ion, often weak or absent)

196 [M-H₂O]⁺

Fragments Series of alkyl fragments (e.g., CnH2n+1)

Experimental Protocol for Mass Spectrometry (GC-MS)
A general protocol for obtaining an EI mass spectrum of 1-tetradecanol often involves Gas

Chromatography-Mass Spectrometry (GC-MS).

Sample Introduction: A small amount of 1-tetradecanol is dissolved in a volatile organic

solvent (e.g., hexane or dichloromethane) and injected into the gas chromatograph.[1] The

GC separates the analyte from any impurities.[1]

Ionization: As the 1-tetradecanol molecules elute from the GC column, they enter the ion

source of the mass spectrometer. Here, they are bombarded with high-energy electrons

(typically 70 eV), causing them to ionize and fragment.[1]

Mass Analysis: The resulting ions are accelerated into a mass analyzer (such as a

quadrupole or time-of-flight analyzer), which separates them based on their mass-to-charge

ratio.[1]

Detection: An electron multiplier or a similar detector records the abundance of each ion.[1]

Data Analysis: The output is a mass spectrum, which is a plot of relative ion abundance

versus m/z. The fragmentation pattern is then analyzed to confirm the structure of the

molecule.[1]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b15611098/docs?utm_src=pdf-body#spectral-analysis-of-1-tetradecanol-a-technical-guide
https://www.benchchem.com/product/b15611098/docs?utm_src=pdf-body#spectral-analysis-of-1-tetradecanol-a-technical-guide
https://www.benchchem.com/pdf/Spectral_analysis_of_1_Tetradecanol_NMR_IR_Mass_Spec.pdf
https://www.benchchem.com/pdf/Spectral_analysis_of_1_Tetradecanol_NMR_IR_Mass_Spec.pdf
https://www.benchchem.com/product/b15611098/docs?utm_src=pdf-body#spectral-analysis-of-1-tetradecanol-a-technical-guide
https://www.benchchem.com/pdf/Spectral_analysis_of_1_Tetradecanol_NMR_IR_Mass_Spec.pdf
https://www.benchchem.com/pdf/Spectral_analysis_of_1_Tetradecanol_NMR_IR_Mass_Spec.pdf
https://www.benchchem.com/pdf/Spectral_analysis_of_1_Tetradecanol_NMR_IR_Mass_Spec.pdf
https://www.benchchem.com/pdf/Spectral_analysis_of_1_Tetradecanol_NMR_IR_Mass_Spec.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15611098?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Introduction Mass Spectrometry Data Output

Dissolve Sample Inject into GC Ionization (EI) Mass Analysis
(m/z separation) Detection Generate Mass

Spectrum
Structural

Interpretation finalConfirmed Structure

Click to download full resolution via product page

GC-MS Analysis Logical Flow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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